Cas no 1823862-32-3 (4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]-)

• Product Name: 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]-
• CAS No: 1823862-32-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6540620
• PubChem ID: 86775861
• Update Time: 2025-07-20

4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]-

• Inchi： 1S/C11H14N2O3/c12-6-10-5-8(7-16-10)11(15)13-3-1-9(14)2-4-13/h5,7H,1-4,6,12H2
• InChI Key： HIZVXDGKOLWBJK-UHFFFAOYSA-N
• SMILES： N1(C(C2C=C(CN)OC=2)=O)CCC(=O)CC1

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 437.9±45.0 °C(Predicted)
• pka: 8.97±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]-

Recent Advances in the Study of 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]- (CAS: 1823862-32-3)

In recent years, the compound 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]- (CAS: 1823862-32-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

The compound, characterized by its unique piperidinone and furanyl moieties, has been investigated for its role in modulating various biological targets. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases.

From a synthetic perspective, advancements have been made in optimizing the yield and purity of 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]-. Researchers have developed novel catalytic methods to enhance the efficiency of its synthesis, as reported in a recent issue of Organic Letters. These methods not only improve scalability but also reduce the environmental impact of the production process.

In terms of biological evaluation, preclinical studies have shown promising results. The compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Additionally, in vitro and in vivo studies have confirmed its low toxicity profile, making it a viable candidate for further development. A 2024 study in ACS Chemical Neuroscience revealed its neuroprotective effects in models of Parkinson’s disease, suggesting potential applications in neurodegenerative disorders.

Despite these advancements, challenges remain. The precise mechanism of action of 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]- is not yet fully understood, and further structural optimization may be required to enhance its selectivity and potency. Collaborative efforts between academic and industrial researchers are ongoing to address these gaps and accelerate its translation into clinical trials.

In conclusion, 4-Piperidinone, 1-[[5-(aminomethyl)-3-furanyl]carbonyl]- represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its biological targets and synthetic pathways will be crucial for unlocking its full potential in drug discovery and development.